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Compound of Interest

Compound Name:

6-Hydroxy-N,2-

dimethylbenzofuran-3-

carboxamide

Cat. No.: B1340278 Get Quote

Application Notes and Protocols for 6-Hydroxy-N,2-
dimethylbenzofuran-3-carboxamide
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the solubilization of 6-Hydroxy-N,2-
dimethylbenzofuran-3-carboxamide, a benzofuran derivative with potential applications in

pharmaceutical research, particularly as an enzyme inhibitor.[1] The compound's chemical

structure, featuring a hydroxyl and a carboxamide group, influences its solubility and stability.[1]
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Property Value Reference

IUPAC Name

6-hydroxy-N,2-

dimethylbenzofuran-3-

carboxamide

[2]

Molecular Formula C₁₁H₁₁NO₃ [2]

Molecular Weight 205.21 g/mol [2]

CAS Number 638217-08-0 [1]

Appearance Solid (form may vary)

Storage Conditions
Store at 2-8°C in a dry, sealed

environment.

Solubility Data
Quantitative solubility data for 6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide is not

readily available in published literature and should be determined empirically for the specific

experimental conditions. However, based on the characteristics of benzofuran derivatives, a

qualitative solubility profile can be inferred. For biological assays, it is common to prepare a

high-concentration stock solution in an organic solvent.[3]
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Solvent Expected Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

Recommended as the primary

solvent for preparing high-

concentration stock solutions.

[3]

Ethanol Likely Soluble

May be used as an alternative

to DMSO, though potentially

with lower solubilizing capacity

for highly lipophilic

compounds.

Methanol Likely Soluble
Another potential organic

solvent for initial solubilization.

Water / Aqueous Buffers Poorly Soluble

Benzofuran derivatives often

exhibit low aqueous solubility.

[4] Direct dissolution in

aqueous media is not

recommended. Dilution of a

DMSO stock solution into

aqueous buffers may lead to

precipitation.[3]

Ethyl Acetate/Hexanes Soluble

A 1:5 mixture is reported as a

solvent system for

chromatographic purification,

indicating solubility in this

organic mixture.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of 6-Hydroxy-N,2-
dimethylbenzofuran-3-carboxamide, which can be used for subsequent dilutions in various

experimental assays.
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Materials:

6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Weighing the Compound: Accurately weigh a precise amount of 6-Hydroxy-N,2-
dimethylbenzofuran-3-carboxamide. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.05 mg of the compound (Molecular Weight = 205.21 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed

compound. For the example above, add 1 mL of DMSO.

Dissolution:

Cap the tube/vial securely.

Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure no solid particles remain.

If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes may

aid dissolution.

Storage: Store the 10 mM stock solution at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous medium (e.g.,

cell culture medium) for use in biological experiments. It is crucial to minimize the final DMSO

concentration to avoid solvent-induced cytotoxicity, typically keeping it below 0.5%.[3]

Materials:

10 mM stock solution of 6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide in DMSO

Pre-warmed (37°C) cell culture medium or desired aqueous buffer

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Thawing the Stock Solution: Thaw the 10 mM stock solution at room temperature and vortex

gently to ensure homogeneity.

Serial Dilution (if necessary): For preparing a range of concentrations, perform serial

dilutions of the stock solution in DMSO first.

Dilution into Aqueous Medium:

Dispense the required volume of pre-warmed aqueous medium into a sterile tube.

While vortexing the medium, add the required volume of the DMSO stock solution

dropwise to facilitate rapid dispersion and minimize precipitation. For example, to prepare

a 10 µM working solution with a final DMSO concentration of 0.1%, add 1 µL of the 10 mM

stock solution to 999 µL of the aqueous medium.

Final Inspection: Visually inspect the final working solution for any signs of precipitation. If

cloudiness is observed, consider lowering the final compound concentration or using a

different formulation strategy.
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Immediate Use: Use the freshly prepared working solution immediately in your experiment to

ensure concentration accuracy.

Signaling Pathway and Experimental Workflow
FGFR4 Signaling Pathway
6-Hydroxy-N,2-dimethylbenzofuran-3-carboxamide may be useful in the preparation of N-

aryl-heteroarylamines as Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors.[5] Aberrant

FGFR4 signaling, often driven by its ligand FGF19, is implicated in the progression of certain

cancers, such as hepatocellular carcinoma.[6] Inhibition of this pathway can block downstream

signaling cascades that promote cell proliferation and survival.
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Caption: Potential inhibition of the FGFR4 signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1340278?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Compound Dissolution
The following diagram illustrates the logical steps for preparing 6-Hydroxy-N,2-
dimethylbenzofuran-3-carboxamide solutions for experimental use.
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Caption: Workflow for dissolving the test compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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